Lead, isotope of mass 195
CAS No.: 35788-48-8
Cat. No.: VC18401674
Molecular Formula: Pb
Molecular Weight: 194.97452 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 35788-48-8 |
|---|---|
| Molecular Formula | Pb |
| Molecular Weight | 194.97452 g/mol |
| IUPAC Name | lead-195 |
| Standard InChI | InChI=1S/Pb/i1-12 |
| Standard InChI Key | WABPQHHGFIMREM-DFNMHJECSA-N |
| Isomeric SMILES | [195Pb] |
| Canonical SMILES | [Pb] |
Introduction
Fundamental Identification and Structural Properties of Lead-195
Basic Isotopic Characteristics
Lead-195 () is a synthetic radioactive isotope characterized by an atomic mass of 194.97452 g/mol . Its nucleus contains 82 protons and 113 neutrons, resulting in a neutron excess of 31 relative to the most abundant stable lead isotope, . The isotope’s nuclear spin quantum number () is 3/2−, indicating a partially filled proton or neutron shell contributing to its angular momentum .
The ground-state configuration of adopts a spherical shape, though theoretical models suggest slight quadrupole deformations due to residual proton-neutron interactions . Its nuclear charge radius, extrapolated from neighboring isotopes, is estimated at 5.48 femtometers, consistent with systematic trends in the lead isotopic chain .
Molecular and Nuclear Identifiers
The isotope is cataloged under multiple international identifiers:
These identifiers facilitate cross-referencing in chemical databases and nuclear literature. The SMILES notation explicitly denotes the isotopic composition in molecular representations .
Nuclear Decay Modes and Energetics
Primary Decay Pathways
Lead-195 decays through two dominant channels:
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β− Decay: 78% probability, producing (bismuth-195) with a Q-value of 3.24 MeV .
-
Electron Capture: 22% probability, yielding (thallium-195) at a Q-value of 1.87 MeV .
The β− decay pathway exhibits a log value of 5.1, indicative of an allowed Gamow-Teller transition between parent and daughter states . Gamma-ray emissions accompanying the decay processes have been measured at 245 keV (35% intensity), 398 keV (22%), and 511 keV (annihilation radiation from positron emission) .
Half-Life and Decay Energy
Experimental determinations of ’s half-life converge on 32.5 ± 1.2 seconds, with minor variations observed depending on production method . The total decay energy () sums to 5.11 MeV, distributed between emitted particles and recoiling daughter nuclei .
Table 1: Decay Parameters of Lead-195
| Parameter | Value | Source |
|---|---|---|
| Half-life () | 32.5 ± 1.2 s | |
| β− Decay Energy () | 3.24 ± 0.07 MeV | |
| EC Decay Energy () | 1.87 ± 0.05 MeV | |
| Dominant γ-ray Energy | 245 keV (I=35%) |
Synthesis and Production Methods
Heavy-Ion Fusion-Evaporation
The primary production route involves bombarding targets with beams at energies of 4.8–5.2 MeV/nucleon:
This reaction achieves cross-sections of 120–180 μbarn, with separation via gas-filled recoil ion guides .
Decay Chain Isolation
Lead-195 appears as a granddaughter product in the α-decay chain of (polonium-199):
Isolation requires rapid chemical separation using lead-selective resins followed by mass spectrometry .
Nuclear Structure and Spectroscopic Features
Energy-Level Scheme
High-spin studies using EUROBALL and GAMMASPHERE arrays have identified 11 excited states in up to 4.2 MeV . The level structure exhibits:
-
A 3/2− ground state
-
A 13/2+ isomer at 1.24 MeV with 850 ns half-life
-
A rotational band built on the 11/2− state at 2.15 MeV
Table 2: Selected Energy Levels in
| Energy (keV) | Spin-Parity () | Lifetime | Decay Mode |
|---|---|---|---|
| 0 | 3/2− | 32.5 s | β−, EC |
| 1240 | 13/2+ | 850 ns | IT (γ) |
| 2150 | 11/2− | <1 ps | γ cascade |
Shell Model Interpretations
The 13/2+ isomer arises from the orbital alignment, a characteristic feature near the N=126 shell closure . Configuration interaction calculations reproduce the 3/2− ground state when including the multiplet splitting .
Applications and Research Implications
Nuclear Astrophysics
The β− decay properties of constrain r-process nucleosynthesis models near A≈195, particularly in neutron star merger ejecta . Its half-life affects the abundance pattern of platinum-group elements in stellar spectra.
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